Cas no 2034442-38-9 ((3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(4-methoxypiperidin-1-yl)phenyl)methanone)

• Product Name: (3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(4-methoxypiperidin-1-yl)phenyl)methanone
• CAS No: 2034442-38-9
• MF: C₁₉H₂₅N₅O₂
• MW: 355.434103727341
• CID: 6245965
• PubChem ID: 92076060
• Update Time: 2025-06-20

(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(4-methoxypiperidin-1-yl)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(4-methoxypiperidin-1-yl)phenyl)methanone
• [4-(4-methoxypiperidin-1-yl)phenyl]-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone
• F6471-5330
• 4-methoxy-1-{4-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]phenyl}piperidine
• AKOS026688855
• 2034442-38-9

• Inchi： 1S/C19H25N5O2/c1-26-18-7-11-22(12-8-18)16-4-2-15(3-5-16)19(25)23-10-6-17(14-23)24-13-9-20-21-24/h2-5,9,13,17-18H,6-8,10-12,14H2,1H3
• InChI Key： QJJFIXMGVJYJPZ-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C2C=CC(=CC=2)C(N2CCC(C2)N2C=CN=N2)=O)CC1

Computed Properties

• Exact Mass: 355.20082506g/mol
• Monoisotopic Mass: 355.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.5Ų

Additional information on (3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(4-methoxypiperidin-1-yl)phenyl)methanone

Introduction to the Compound (3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(4-methoxypiperidin-1-yl)phenyl)methanone and Its CAS No. 2034442-38-9

The compound with the CAS number 2034442-38-9 and the systematic name (3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(4-methoxypiperidin-1-yl)phenyl)methanone represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development. The presence of both triazole and piperidine moieties in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways by interacting with specific targets. The compound in question is no exception, as its dual functionalization with heterocyclic rings provides a rich scaffold for chemical modification and biological activity. The triazole ring, known for its stability and ability to participate in hydrogen bonding interactions, is particularly noteworthy. It has been widely used in medicinal chemistry due to its ability to enhance binding affinity and selectivity.

The piperidine moiety, on the other hand, is a common pharmacophore found in many bioactive molecules. Its structural flexibility allows for optimal positioning within binding pockets of target proteins, thereby facilitating strong interactions. The combination of these two heterocycles in (3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(4-methoxypiperidin-1-yl)phenyl)methanone creates a molecule with potential therapeutic benefits that are yet to be fully explored.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between small molecules and their biological targets. The compound’s dual heterocyclic structure makes it an attractive candidate for such studies, as it can provide insights into how different functional groups contribute to overall binding affinity and specificity.

The methoxy group at the phenyl ring of (3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(4-methoxypiperidin-1-yl)phenyl)methanone is another key feature that warrants attention. Methoxy-substituted aromatic rings are known to enhance solubility and metabolic stability, which are critical factors in drug development. This substitution pattern can also influence electronic properties, thereby affecting binding interactions with biological targets.

In the context of current research trends, there is a particular focus on developing inhibitors targeting enzymes involved in disease pathways. The compound’s structure suggests potential activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. Preliminary computational studies have indicated that this molecule may exhibit inhibitory activity against these enzymes by occupying key binding pockets within their active sites.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

Evaluation of the compound’s pharmacological properties is essential to determine its potential as a lead molecule for drug development. In vitro assays have been conducted to assess its interaction with various biological targets, including enzymes and receptors. Initial results suggest that (3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(4-methoxypiperidin-1-y]phenyl)methanone exhibits promising activity against several key targets, warranting further investigation.

The pharmacokinetic profile of any potential drug candidate is crucial for its clinical success. Therefore, studies on the absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) properties of this compound are underway. These studies will provide valuable data on how the molecule behaves within an organism and whether it meets the necessary criteria for further development.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict the binding mode of this compound with its target proteins. These predictions have guided synthetic modifications aimed at improving potency and selectivity. Such an integrated approach combining experimental synthesis with computational analysis is becoming increasingly prevalent in modern drug discovery efforts.

The future prospects of this compound are exciting given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists, biologists, and computer scientists will be essential in realizing its full therapeutic potential.